1-difluoromethanesulfonylcyclopropane-1-carboxylic acid
Overview
Description
1-Difluoromethanesulfonylcyclopropane-1-carboxylic acid (1-DFCA) is a versatile organosulfur compound that has a wide range of applications in organic synthesis, as a reagent for various transformations, and as a catalyst for various reactions. It is also used in the production of pharmaceuticals and agrochemicals, and as a degradation product of certain pesticides. 1-DFCA is a strong nucleophile, and its reactivity is further enhanced by the presence of a sulfonyl group. The compound is easily synthesized from readily available starting materials, and its properties make it an attractive reagent for a variety of applications.
Scientific Research Applications
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid has a wide range of scientific research applications. It has been used as a reagent for various transformations, such as the formation of cyclopropanes, cyclopropenes, and cyclopropanones. It has also been used as a catalyst for various reactions, such as the Diels-Alder reaction, the Michael addition, and the Wittig reaction. In addition, 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid has been used in the synthesis of various organic compounds, such as esters, amides, and lactams.
Mechanism of Action
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid is a strong nucleophile, and its reactivity is further enhanced by the presence of a sulfonyl group. The compound reacts with electrophiles, such as carbon electrophiles, to form covalent bonds. The reaction is initiated by the nucleophilic attack of the 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid molecule on the electrophile, followed by a proton transfer to the resulting intermediate. The final product is formed by the deprotonation of the intermediate.
Biochemical and Physiological Effects
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid has been studied for its biochemical and physiological effects. In studies on cell cultures, 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid has been shown to inhibit the production of certain enzymes involved in cell proliferation. In addition, 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid has been found to inhibit the activity of certain proteins involved in the regulation of cell growth and differentiation. The compound has also been found to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates, lipids, and proteins.
Advantages and Limitations for Lab Experiments
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid has several advantages for lab experiments. It is a readily available and inexpensive reagent, and its reactivity is further enhanced by the presence of a sulfonyl group. In addition, the compound is easily synthesized from readily available starting materials, and its properties make it an attractive reagent for a variety of applications. However, 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid is also highly toxic and should be handled with care.
Future Directions
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid has a wide range of potential applications in the fields of organic chemistry and pharmaceuticals, and there are many areas where further research is needed. These include the development of new synthetic methods using 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid as a reagent, the development of new catalysts based on 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid, and the investigation of the biochemical and physiological effects of 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid. In addition, further research is needed to explore the potential applications of 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid in the fields of agrochemicals and food additives.
Synthesis Methods
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid can be synthesized from readily available starting materials. The most common method involves the reaction of 1,3-difluorobenzene and sulfur dichloride in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an inert atmosphere, and the resulting product is purified by distillation. The yield of 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid is typically high, and the reaction can be carried out in a single step.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid involves the introduction of a difluoromethanesulfonyl group onto a cyclopropane ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "Cyclopropane", "Difluoromethanesulfonic acid", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Methanol", "Ethyl acetate", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Cyclopropane is reacted with difluoromethanesulfonic acid in the presence of sodium hydroxide to form 1-difluoromethanesulfonylcyclopropane.", "1-difluoromethanesulfonylcyclopropane is then carboxylated using carbon dioxide in the presence of a base catalyst, such as sodium hydroxide or sodium bicarbonate, to form 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid.", "The resulting product is then extracted using a solvent, such as diethyl ether or ethyl acetate, and purified using standard techniques, such as recrystallization or chromatography.", "The final product is obtained as a white solid, which can be further characterized using various analytical techniques, such as NMR spectroscopy or mass spectrometry." ] } | |
CAS RN |
2758004-53-2 |
Molecular Formula |
C5H6F2O4S |
Molecular Weight |
200.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
